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Compound of Interest

Compound Name: cyclobutanecarbonitrile

Cat. No.: B1293925 Get Quote

Introduction: The Synthetic Utility and Inherent
Risks of Cyclobutanecarbonitrile
Cyclobutanecarbonitrile (CAS No. 4426-11-3) is a versatile intermediate in organic synthesis,

prized for its unique four-membered carbon ring and reactive nitrile group.[1][2] This structure

makes it a valuable building block in the development of novel pharmaceuticals and

agrochemicals.[1][2] However, its utility is counterbalanced by significant health and safety risks

inherent to its chemical nature as a flammable and toxic organic nitrile.[3][4]

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the safe handling, storage, use, and disposal of

cyclobutanecarbonitrile. Adherence to these protocols is critical to mitigate risks and ensure

a safe laboratory environment. The procedures outlined below are grounded in established

safety principles and regulatory guidelines, emphasizing a proactive approach to risk

management.

Hazard Identification and Risk Assessment
A thorough understanding of the hazards associated with cyclobutanecarbonitrile is the

foundation of safe laboratory practice. The primary risks are categorized as acute toxicity,

flammability, and potential for hazardous reactions.

1.1. Summary of Hazards
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Hazard Classification Description GHS Hazard Statement(s)

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[3] Organic nitriles can be

metabolized to release

cyanide, a potent cellular toxin.

[5]

H302, H312, H332: Harmful if

swallowed, in contact with skin,

if inhaled.[3]

Flammability

Flammable liquid and vapor.[3]

Vapors can form explosive

mixtures with air.[3]

H226: Flammable liquid and

vapor.[3]

Skin & Eye Irritation
May cause skin and serious

eye irritation.[6]

H315: Causes skin irritation.

H319: Causes serious eye

irritation.[6]

Respiratory Irritation
May cause respiratory

irritation.[6]

H335: May cause respiratory

irritation.[6]

1.2. Physicochemical Properties for Risk Evaluation
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Property Value Significance for Safety

Molecular Formula C₅H₇N[3] -

Molecular Weight 81.12 g/mol [3] -

Appearance
Colorless to pale yellow

liquid[1][7]
Visual identification.

Boiling Point 144 - 146 °C[3][7] Indicates volatility.

Flash Point 42 °C (107.6 °F)[7]

A relatively low flash point

indicates a significant fire

hazard at temperatures

commonly found in

laboratories.[7]

Density 0.868 g/cm³[7] -

Solubility Slightly soluble in water.[7][8]
Important for spill cleanup and

waste disposal procedures.

The Hierarchy of Controls: A Proactive Safety
Framework
To effectively manage the risks associated with cyclobutanecarbonitrile, a multi-layered

approach based on the hierarchy of controls is mandatory. This framework prioritizes the most

effective control measures to minimize exposure.
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Hierarchy of Controls for Cyclobutanecarbonitrile

Elimination (Most Effective)
Not feasible as the molecule is required

Substitution
Investigate less hazardous alternatives if possible

Engineering Controls
Chemical fume hood, ventilation

Administrative Controls
SOPs, training, designated areas

Personal Protective Equipment (Least Effective)
Gloves, goggles, lab coat

Figure 1. Hierarchy of Controls
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Emergency Response Workflow

Emergency Event
(Spill, Exposure, Fire)

Assess Situation
Is it safe to respond?

Evacuate Area
Alert others

No

Administer First Aid
(If trained and safe)

Yes (Exposure)

Contain Spill
(If minor and trained)

Yes (Minor Spill)

Call Emergency Services

Report Incident
To Supervisor/EHS

Figure 2. Emergency Response Flowchart

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols: Safe Handling of
Cyclobutanecarbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293925#laboratory-safety-procedures-for-handling-
cyclobutanecarbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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